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Compound of Interest

Compound Name: Loxtidine

Cat. No.: B1674589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide detailed protocols for the preparation of Loxtidine solutions

for use in various laboratory settings. Loxtidine, a potent and selective histamine H2-receptor

antagonist, is a valuable tool for investigating gastric acid secretion and other physiological

processes mediated by the H2 receptor. This document outlines methods for preparing

Loxtidine solutions for both in vivo and in vitro applications, including recommended solvents,

storage conditions, and suggested starting concentrations for experiments. All quantitative data

is summarized for easy reference, and a diagram of the histamine H2 receptor signaling

pathway is provided to illustrate the mechanism of action.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Loxtidine is presented in the table

below. This information is essential for accurate preparation of solutions and for understanding

the behavior of the compound in experimental systems.
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Property Value

Chemical Name

[1-methyl-5-[3-[3-(piperidin-1-

ylmethyl)phenoxy]propylamino]-1,2,4-triazol-3-

yl]methanol

Synonyms Lavoltidine, AH-23844

Molecular Formula C₁₉H₂₉N₅O₂

Molecular Weight 359.47 g/mol

Solubility

Form II: 3.4 mg/mL (solvent not specified).

Solubility in common laboratory solvents such

as DMSO and ethanol has not been definitively

reported. It is recommended to empirically

determine the solubility for your specific

application. Based on other H2-receptor

antagonists, solubility in DMSO is likely to be

higher than in ethanol or aqueous solutions.

Storage of Solid Store at -20°C for long-term storage.

Signaling Pathway and Mechanism of Action
Loxtidine functions as a competitive antagonist of the histamine H2 receptor. By binding to this

receptor on the basolateral membrane of gastric parietal cells, it blocks the binding of

histamine. This action inhibits the subsequent signaling cascade that leads to gastric acid

secretion. The diagram below illustrates the histamine H2 receptor signaling pathway that is

inhibited by Loxtidine.
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Solution Preparation

Application

Weigh Loxtidine Powder

Dissolve in Appropriate Solvent
(e.g., DMSO for stock, PBS for in vivo)

Sterile Filter (for aqueous solutions) Aliquot and Store Stock Solution
at -20°C

For Stock Solution

In Vivo Administration
(e.g., injection, drinking water)

Prepare Working Dilutions
in Culture Medium or Buffer

In Vitro Assay
(e.g., cell culture)
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To cite this document: BenchChem. [Preparing Loxtidine Solutions for Laboratory Use:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674589#how-to-prepare-loxtidine-solutions-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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